1H-Indole-2-propanoic acid, 1-[(4-chlorophenyl)methyl]-3-[(1,1-dimethylethyl)thio]-, alpha,alpha-dimethyl-5-(1-methylethyl)-, ethyl ester

• IUPAC Name: ethyl 3-[3-tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-propan-2-ylindol-2-yl]-2,2-dimethylpropanoate
• InChI: InChI=1S/C29H38ClNO2S/c1-9-33-27(32)29(7,8)17-25-26(34-28(4,5)6)23-16-21(19(2)3)12-15-24(23)31(25)18-20-10-13-22(30)14-11-20/h10-16,19H,9,17-18H2,1-8H3
• InChI Key: FIKYWADOQVYCRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)CC1=C(C2=C(N1CC3=CC=C(C=C3)Cl)C=CC(=C2)C(C)C)SC(C)(C)C
• Molecular Formula: C29H38ClNO2S
• DSSTOX Substance ID: DTXSID60857335
• Molecular Weight: 500.1 g/mol
• CAS RN: 141863-04-9

Description

The compound is a derivative of indole, which is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The compound has several functional groups including a propanoic acid group, a thioether group, and a chlorophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the indole core, followed by various functional group interconversions and couplings. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. The indole core forms the central part of the molecule, with the various functional groups attached at the positions indicated by the numbers in the name.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the propanoic acid group could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The thioether group could potentially undergo oxidation to give a sulfoxide or a sulfone.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the propanoic acid group would likely make the compound acidic. The compound is likely to be solid at room temperature.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard laboratory safety procedures.

Future Directions

Future research on this compound could involve exploring its potential uses, for example in drug discovery or materials science. Further studies could also investigate its physical and chemical properties in more detail.